Cas no 1805199-05-6 (3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805199-05-6
• MF: C₉H₄F₆N₂
• MW: 254.131882667542
• CID: 4886626
• Update Time: 2025-05-23

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H4F6N2/c10-7(11)5-3-4(1-2-16)6(9(13,14)15)17-8(5)12/h3,7H,1H2
• InChI Key： FYWPBXWQHPRGOX-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(CC#N)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile

Research Brief on 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805199-05-6)

3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805199-05-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its multiple fluorine substitutions, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for the development of novel therapeutic agents. Recent studies have focused on its synthesis, reactivity, and biological evaluation, shedding light on its potential as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas.

The synthesis of 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile involves multi-step organic transformations, with a particular emphasis on the introduction of fluorine atoms at specific positions to enhance its pharmacological properties. Fluorination is a critical step in modern medicinal chemistry, as it can significantly improve a compound's metabolic stability, bioavailability, and binding affinity to biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical studies.

In terms of biological activity, 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile has demonstrated promising results in preliminary screenings. Its mechanism of action appears to involve interactions with specific enzymes or receptors, although the exact targets remain under investigation. Researchers have reported its efficacy in inhibiting certain pathogenic pathways, suggesting potential applications in treating infectious diseases, inflammatory disorders, and even certain types of cancer. The compound's fluorinated structure is believed to contribute to its high selectivity and potency, minimizing off-target effects and enhancing therapeutic outcomes.

Recent publications have also explored the compound's pharmacokinetic and toxicological profiles. Early data indicate favorable absorption and distribution characteristics, with limited adverse effects observed in animal models. These findings support further development of this compound as a lead candidate in drug discovery programs. However, additional studies are required to fully elucidate its safety and efficacy in humans, including detailed metabolic studies and long-term toxicity assessments.

In conclusion, 3-(Difluoromethyl)-2-fluoro-6-(trifluoromethyl)pyridine-5-acetonitrile (CAS: 1805199-05-6) represents a valuable addition to the toolkit of medicinal chemists and pharmacologists. Its unique structural features and promising biological activities make it a compound of interest for future research and development. Continued exploration of its synthetic routes, mechanistic insights, and therapeutic potential will likely yield significant advancements in the field of chemical biology and pharmaceutical sciences.